Cas no 1352206-04-2 (2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one)

• Product Name: 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one
• CAS No: 1352206-04-2
• MF: C₁₁H₁₂F₂O
• MW: 198.2092
• MDL: MFCD16618113
• CID: 5087381
• PubChem ID: 91636257
• Update Time: 2025-07-18

2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(4-iso-propylphenyl)ethanone
• 2,2-Difluoro-1-(4-isopropyl-phenyl)-ethanone
• 2,2-Difluoro-1-(4-isopropylphenyl)ethan-1-one
• 1-(4-ISOPROPYLPHENYL)-2,2-DIFLUOROETHANONE
• 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one

• MDL： MFCD16618113
• Inchi： 1S/C11H12F2O/c1-7(2)8-3-5-9(6-4-8)10(14)11(12)13/h3-7,11H,1-2H3
• InChI Key： IHHOEDUJOTUSEH-UHFFFAOYSA-N
• SMILES： FC([H])(C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one

Professional Introduction to Compound with CAS No. 1352206-04-2 and Product Name: 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one

The compound with the CAS number 1352206-04-2 and the product name 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various scientific domains, particularly in medicinal chemistry and drug development. The presence of fluorine atoms and a propanyl substituent in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel pharmaceuticals. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one, the fluorine atoms are strategically positioned to influence electronic and steric properties, which could be crucial for optimizing its pharmacological activity. This compound's structure suggests a potential role in the development of new therapeutic agents targeting various diseases.

The propan-2-yl group in the molecule adds another layer of complexity, contributing to its versatility in chemical reactions and interactions. This side chain can participate in hydrogen bonding or form hydrophobic interactions with biological targets, making it an attractive feature for drug design. Researchers have been exploring such modifications to improve the efficacy and selectivity of drug candidates. The combination of these structural elements in 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one makes it a promising scaffold for further derivatization and optimization.

In the realm of medicinal chemistry, the development of novel compounds often involves extensive computational modeling and experimental validation. The fluorinated aromatic system in 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one has been a subject of interest for computational studies aimed at understanding its interaction with biological receptors. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict how this compound might bind to target proteins or enzymes. These studies provide valuable insights into its potential pharmacological effects and help guide the design of more effective derivatives.

Moreover, the compound's unique structural features have implications for its synthetic pathways. The presence of both fluorine and propanyl groups necessitates careful consideration during synthesis to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated aromatic compounds, opening up new possibilities for their application in drug development. The synthesis of 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one exemplifies these progressions, showcasing how modern techniques can be leveraged to access structurally diverse and pharmacologically relevant molecules.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Fluorinated aromatic compounds have shown promise in modulating neurotransmitter systems, which are often implicated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The specific arrangement of atoms in 2,2-difluoro-1-4-(propan-2-yl)phenylethan-1-one suggests that it could interact with key receptors or enzymes involved in these pathways. Preliminary research has indicated that derivatives of this compound may exhibit neuroprotective or mood-regulating effects, although further studies are needed to confirm these findings.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cancer, arthritis, and cardiovascular disorders. The ability of fluorinated aromatic compounds to modulate inflammatory responses has been well-documented. By targeting specific inflammatory pathways, 2,2-difluoro-1-4-(propan-2-y)phenylethanone could potentially reduce inflammation and associated symptoms. Experimental data suggests that this compound may inhibit key enzymes involved in inflammation, making it a candidate for developing new anti-inflammatory therapies.

The role of fluorine atoms in enhancing metabolic stability is another critical factor that makes this compound noteworthy. Many pharmaceuticals suffer from rapid degradation due to metabolic processes within the body. The incorporation of fluorine can protect molecules from enzymatic breakdown, thereby extending their half-life and improving their therapeutic efficacy. In the case of 2,2-difluoro - - - - -- - -- - -- -- -- - -- - -- - -- - -- - -- - -- - -- phenylethanone, the fluorine atoms are positioned to maximize this effect while maintaining bioactivity.

Future research directions for this compound include exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. By modifying specific functional groups or introducing additional substituents, scientists can generate libraries of derivatives with tailored characteristics. High-throughput screening techniques combined with machine learning algorithms are being employed to accelerate this process by predicting the biological activity of new compounds before they are synthesized.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 1352206_04_02 underscores this collaborative nature by bridging fundamental chemical research with applied medicinal chemistry. As our understanding of biological systems continues to grow at an unprecedented rate thanks to advances like genomics and proteomics; compounds such as these will play an increasingly important role.

In conclusion,1352206_04_02 represents a significant advancement with profound implications for both academic research & industrial applications within pharmaceutical industry . Its unique molecular architecture & promising biological activities position it as a valuable tool for developing innovative treatments across multiple therapeutic areas . Continued exploration into synthesis , characterization , & preclinical evaluation will further elucidate its potential while refining strategies maximize clinical utility . As science progresses , such discoveries pave way breakthroughs improve human health worldwide .